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Compound of Interest

6-(4-Chlorophenoxy)pyridine-2-
Compound Name:
carboxylic acid

CAS No.: 51362-41-5

Cat. No.: B1455486

Get Quote

Executive Summary

6-(4-Chlorophenoxy)pyridine-2-carboxylic acid (CAS: 51362-41-5) is a specialized
heterocyclic scaffold belonging to the 6-substituted picolinic acid class. Structurally
characterized by a picolinic acid core functionalized with a lipophilic 4-chlorophenoxy moiety at
the C6 position, this compound represents a critical pharmacophore in two distinct high-value
sectors: agrochemical discovery (specifically synthetic auxins) and medicinal chemistry
(metallo-enzyme inhibition, particularly HIF-prolyl hydroxylase).

This technical guide provides a rigorous analysis of its physiochemical behavior, synthesis
pathways, and solution-state dynamics to support its application in lead optimization and
formulation development.

Molecular Identity & Structural Analysis[1]
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Parameter Detail

Chemical Name 6-(4-Chlorophenoxy)pyridine-2-carboxylic acid
CAS Number 51362-41-5

Molecular Formula C12HsCINOs

Molecular Weight 249.65 g/mol

SMILES OC(=0)clccec(Oc2cec(Cleec2)nl

Structural Class Aryloxypicolinic acid; Pyridine derivative

Structural Diagram (Graphviz)

Carboxylic Acid (C2)
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Fig 1. Structural Pharmacophore Analysis of 6-(4-Chlorophenoxy)pyridine-2-carboxylic acid

Click to download full resolution via product page

Physiochemical Core Parameters

The introduction of the 4-chlorophenoxy group significantly alters the physiochemical profile
compared to the parent picolinic acid, shifting the molecule from a hydrophilic chelator to an

amphiphilic scaffold.

Table 1: Physiochemical Properties Profile
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Property

Value (Predicted/Exp)

Mechanistic Insight

pKa (Acid)

3.8-4.2

The electron-withdrawing
nature of the 6-phenoxy group
(via induction) lowers the pKa
of the carboxylic acid relative
to unsubstituted picolinic acid
(pKa ~5.4).

pKa (Base)

<1.0

The pyridine nitrogen is weakly
basic due to steric hindrance
and the electron-withdrawing
effect of the adjacent oxygen

atom.

LogP (Lipophilicity)

3.2+03

A significant increase from
picolinic acid (LogP ~0.7). The
chlorophenyl ring drives
membrane permeability and

hydrophobic binding.

LogD (pH 7.4)

~0.1-0.5

At physiological pH, the
molecule exists primarily as
the carboxylate anion (COO™),
reducing its apparent

lipophilicity.

TPSA

~63 A2

Topological Polar Surface Area
indicates good potential for cell
membrane permeability (Rule

of 5 compliant).

Solubility (Water)

Low (< 0.1 mg/mL)

Poor solubility in acidic/neutral
water due to the lipophilic tail.
Solubility increases drastically

at pH > 5.0 (salt formation).

Solution-State Behavior & Speciation

Understanding the pH-dependent speciation is critical for assay development and formulation.
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e pH < 3.0: The molecule exists in its neutral (unionized) form. This is the species required for
passive membrane transport.

e pH>5.0: The molecule exists as the anionic carboxylate. This species is highly water-
soluble but membrane-impermeable without active transport. It is the active species for metal
chelation (e.g., binding Fe2* in enzyme active sites).

Speciation Diagram (Graphviz)

Deprotonation

Anionic Form
(pH > 5.0)
Hydrophilic / Chelating

Neutral Form
(pH < 3.0)
Lipophilic / Permeable

Fig 2. pH-Dependent Speciation Equilibrium

Click to download full resolution via product page

Synthesis Protocol (Nucleophilic Aromatic
Substitution)

The most robust synthetic route utilizes an SNAr mechanism. The electron-deficient pyridine
ring (activated by the nitrogen and the carboxyl group) facilitates the displacement of a halogen
at the 6-position.

Experimental Workflow

o Reagents: 6-Chloropyridine-2-carboxylic acid (Starting Material), 4-Chlorophenol
(Nucleophile), Potassium Carbonate (Base).

e Solvent: DMF or DMSO (Polar aprotic solvents are essential to solvate the cation and
increase nucleophilicity of the phenoxide).

o Conditions: Heat to 80—100°C for 4—6 hours under inert atmosphere (N2).

Synthesis Diagram (Graphviz)
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(Generates Phenoxide Anion)

Addition:
Add 6-Chloropicolinic Acid

Reaction (SnAr):
Heat at 90°C, 6h
(Cl displaced by Phenoxide)

Workup:
Acidify with HCI to pH 3
Precipitate Product

Fig 3. Synthesis Workflow via SnAr Mechanism

Activation:
Mix 4-Chlorophenol + K2CO3 in DMF

Click to download full resolution via product page

Experimental Protocols for Characterization
Protocol A: Determination of pKa (Potentiometric
Titration)

o Rationale: Accurate pKa is essential to predict ionization at physiological pH.
e Method:

o Dissolve 5 mg of compound in a mixed solvent system (e.g., 50% Methanol/Water) to
ensure solubility of the neutral form.

o Titrate with 0.1 M KOH using a standardized glass electrode.
o Perform a blank titration (solvent only).

o Calculation: Use the Yasuda-Shedlovsky extrapolation method to determine the pKa in
100% water by plotting pKa vs. % organic solvent.
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Protocol B: LogD Measurement (Shake-Flask Method)

o Rationale: Verifies lipophilicity for formulation stability.

e Method:

o

Prepare octanol-saturated water (buffer pH 7.4) and water-saturated octanol.

[¢]

Dissolve compound in the octanol phase.

[¢]

Mix equal volumes of phases and shake for 24 hours at 25°C.

[e]

Separate phases via centrifugation.

o

Quantification: Analyze both phases using HPLC-UV (254 nm).

[¢]

Calculation: LogD = log([Conc_octanol] / [Conc_water]).

Applications & Biological Relevance[4][5][6][7][8][9]
[10]

e Agrochemicals (Auxin Mimics):

o The structural motif mimics natural auxins (IAA). The picolinic acid core binds to the TIR1
ubiquitin ligase complex, while the 6-chlorophenoxy tail provides specificity and metabolic
stability.

o Reference Context: Similar to Aminopyralid and Picloram herbicides.
e Medicinal Chemistry (HIF-PH Inhibition):

o Picolinic acid derivatives are classic bidentate chelators of the active site Iron (Fe2*) in
Prolyl Hydroxylase (PHD) enzymes.

o Inhibition of PHD stabilizes HIF-1a, promoting erythropoiesis (treatment of anemia). The 6-
phenoxy tail fits into the hydrophobic pocket of the enzyme active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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